2,6-dimethyl-1-(3-methylbenzoyl)piperidine

• IUPAC Name: (2,6-dimethylpiperidin-1-yl)-(3-methylphenyl)methanone
• InChI: InChI=1S/C15H21NO/c1-11-6-4-9-14(10-11)15(17)16-12(2)7-5-8-13(16)3/h4,6,9-10,12-13H,5,7-8H2,1-3H3
• InChI Key: TYGISFKQVIYHFA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC=CC(=C2)C)C
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

2,6-dimethyl-1-(3-methylbenzoyl)piperidine, also known as DMMP, is a chemical compound that has gained attention in scientific research due to its unique properties and potential applications. This compound belongs to the class of piperidine derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential use in laboratory experiments. In

Mechanism of Action

2,6-dimethyl-1-(3-methylbenzoyl)piperidine acts as a competitive antagonist of the nicotinic acetylcholine receptor. It binds to the receptor and blocks the activity of acetylcholine, which is the natural ligand of the receptor. This results in a decrease in the transmission of nerve impulses, which can have various effects on the body depending on the location of the receptor.
Biochemical and Physiological Effects:
2,6-dimethyl-1-(3-methylbenzoyl)piperidine has been shown to have various biochemical and physiological effects. It has been found to reduce the release of dopamine in the brain, which can lead to a decrease in locomotor activity and other behavioral changes. 2,6-dimethyl-1-(3-methylbenzoyl)piperidine has also been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation of action potentials in neurons. This property can have an effect on the excitability of neurons and their ability to transmit signals.

Advantages and Limitations for Lab Experiments

2,6-dimethyl-1-(3-methylbenzoyl)piperidine has several advantages as a tool for laboratory experiments. It is a potent and selective inhibitor of the nicotinic acetylcholine receptor, which makes it a valuable tool in the study of the nervous system. 2,6-dimethyl-1-(3-methylbenzoyl)piperidine is also easy to synthesize and purify, which makes it readily available for use in experiments.
However, there are also limitations to the use of 2,6-dimethyl-1-(3-methylbenzoyl)piperidine in laboratory experiments. Its mechanism of action is limited to the nicotinic acetylcholine receptor, which means that it may not be useful in the study of other ion channels or receptors. 2,6-dimethyl-1-(3-methylbenzoyl)piperidine can also have non-specific effects on other systems in the body, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2,6-dimethyl-1-(3-methylbenzoyl)piperidine. One area of interest is the study of its effects on other ion channels and receptors. This could lead to the development of new tools for the study of the nervous system and other systems in the body.
Another area of interest is the development of new synthetic methods for 2,6-dimethyl-1-(3-methylbenzoyl)piperidine. This could lead to the production of more potent and selective inhibitors of the nicotinic acetylcholine receptor.
Overall, 2,6-dimethyl-1-(3-methylbenzoyl)piperidine is a valuable tool in scientific research due to its unique properties and potential applications. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of research provide a foundation for further study and development.

Synthesis Methods

2,6-dimethyl-1-(3-methylbenzoyl)piperidine can be synthesized through a reaction between 3-methylbenzoyl chloride and 2,6-dimethylpiperidine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is carried out under reflux conditions. The resulting product is then purified using column chromatography to obtain pure 2,6-dimethyl-1-(3-methylbenzoyl)piperidine.

Scientific Research Applications

2,6-dimethyl-1-(3-methylbenzoyl)piperidine has been studied for its potential applications in scientific research. It has been found to be a useful tool in the study of ion channels and receptors. 2,6-dimethyl-1-(3-methylbenzoyl)piperidine has been shown to block the activity of certain ion channels, such as the nicotinic acetylcholine receptor, which is involved in the transmission of nerve impulses. This property makes 2,6-dimethyl-1-(3-methylbenzoyl)piperidine a valuable tool in the study of the nervous system and its functions.